Journal Name:Materials Today Physics
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Exploring a multi-objective optimization operation model of water projects for boosting synergies and water quality improvement in big river systems
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1016/j.jenvman.2023.118673
Due to excessive nutrient enrichment and rapidly increasing water demand, the occurrence of riverine environment deterioration events such as algal blooms in rivers of China has become more frequent and severe since the 1990s, which has imposed harmful consequences on riverine ecosystems. However, tackling river algal blooms as an important issue of restoring riverine environment is very challenging because the complex interaction mechanisms between the causes are impacted by multiple factors. The contributions of our study consist of: (1) optimizing joint operation of water projects for boosting synergies of water quality and quantity, and hydroelectricity; and (2) preventing algal bloom from perspectives of hydrological and water-quality conditions by regulating water releases of water projects. This study proposed a multi-objective optimization methodology grounded on the Non-dominated Sorting Genetic Algorithm to simultaneously minimize the excess values of algal bloom indicators (water quality, O1), minimize the used reservoir capacity for water supply (water quantity, O2), and maximize the hydropower generation (hydroelectricity, O3). The proposed methodology was applied to several catastrophic algal bloom events that took place between 2017 and 2021 and thirteen water projects in the Hanjiang River of China. The results indicated that the proposed methodology largely stimulated the synergistic benefits of the three objectives by reaching a 36.7% reduction in total nitrogen and phosphorus concentrations, a 33.1% improvement in the remaining reservoir capacity, and a 41.0% improvement in hydropower output, as compared with those of the standard operation policy (SOP). In addition, the optimal water release schemes of water projects would increase the minimum streamflow velocity of downstream algal bloom control stations by 8.6%–9.4%. This study provides a new perspective on water project operation in the environmental improvement in big river systems while boosting multi-objectives synergies to support environmentalists and decision-makers with scientific guidance on sustainable water resources management.
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Effects of hotter, drier conditions on gaseous losses from nitrogen fertilisers
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1016/j.jenvman.2023.118671
Global warming is expected to cause hotter, drier summers and more extreme weather events including heat waves and droughts. A little understood aspect of this is its effects on the efficacy of fertilisers and related nutrient losses into the environment. We explored the effects of high soil temperature (>25 °C) and low soil moisture (<40% water filled pore space; WFPS) on emissions of ammonia (NH3) and nitrous oxide (N2O) following application of urea to soil and the efficacy of urease inhibitors (UI) in slowing N losses. We incubated soil columns at three temperatures (15, 25, 35 °C) and three soil moisture contents (20, 40, 60% WFPS) with urea applied on the soil surface with and without UIs, and measured NH3 and N2O emissions using chambers placed over the columns. Four fertiliser treatments were applied in triplicate in a randomised complete block design: (1) urea; (2) urea with a single UI (N-(n-butyl) thiophosphoric triamide (NBPT); (3) urea with two UI (NBPT and N-(n-propyl) thiophosphoric triamide; NPPT); and (4) a zero N control. Inclusion of UI with urea, relative to urea alone, delayed and reduced peak NH3 emissions. However, the efficacy of UI was reduced with increasing temperature and decreasing soil moisture. Cumulative NH3 emission did not differ between the two UI treatments for a given set of conditions and was reduced by 22–87% compared with urea alone. Maximum cumulative NH3 emission occurred at 35 °C and 20% WFPS, accounting for 31% of the applied N for the urea treatment and 25%, on average for the UI treatments. Urease inhibitors did not influence N2O emissions; however, there were interactive impacts of temperature and moisture, with higher cumulative emissions at 40% WFPS and 15 and 25 °C accounting for 1.85–2.62% of the applied N, whereas at 35 °C there was greater N2O emission at 60% WFPS. Our results suggest that inclusion of UI with urea effectively reduces NH3 losses at temperatures reaching 35 °C, although overall effectiveness decreases with increasing temperature, particularly under low soil moisture conditions.
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Public tolerance of lethal wildlife management in Japan: A best–worst scaling questionnaire analysis
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-12 , DOI: 10.1016/j.jenvman.2023.118602
Human–wildlife conflict is a major problem for sustainable development worldwide. Lethal management options play an essential role in wildlife management. However, assessing public tolerance of lethal options is crucial. While this has been studied for specific targets, variations in public tolerance by wildlife characteristics such as biological class and nativeness remain unexplored. Accordingly, we administered a questionnaire survey (n = 1000) using best–worst scaling to reveal the comparative tolerance of lethal wildlife management for 10 wildlife species (including mammals, birds, fish, and plants) in Japan. We found that public tolerance of lethal wildlife management differed by species rather than biological class and nativeness. We then used cluster analysis to group respondents with similar lethal wildlife management tolerances and found commonalities based on age, sex, and beliefs. This study offers theoretical insights for understanding public tolerance of lethal wildlife management as well as practical recommendations for wildlife managers.
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Divergent control and variation in bacterial and fungal necromass carbon respond to the abandonment of rice terraces.
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.jenvman.2023.118617
The abandonment of rice terraces in hilly agroecosystems in recent decades has caused substantial changes in microbial characteristics and their impact on microbial necromass carbon (MNC) and soil organic carbon (SOC). Nevertheless, the regulatory mechanisms and impact pathways of MNC remain unclear. Here, soil samples were collected from 0 to 120 cm soil profiles in rice terraces, dry land (DL), and forest land (FL) for analysis. After converting rice terraces to DL and FL, MNC decreased significantly by 31.12% and 38.33%, while SOC decreased significantly by 51.26% and 29.87% respectively. These reductions are due to the loss of terrace management practices and associated functions. There were no significant changes in bacterial necromass carbon (BNC), whereas fungal necromass carbon (FNC) experienced a significant decrease. As a result, the decline in SOC may be primarily attributed to the reduction in FNC. BNC and FNC were regulated by bacterial life history strategies and fungal biomass, respectively. However, bacterial copiotrophs experienced a significant reduction after rice terrace abandonment. The regulation of BNC may be influenced by other factors, potentially offsetting the negative impact of abandonment. Dissolved organic carbon and bulk density were the primary control factors for bacterial community composition and fungal biomass, respectively. Additionally, the impact of soil layers on the alterations in MNC and SOC was more significant compared to the abandonment of rice terraces. These findings indicate that short-term abandonment of rice terraces results in a decrease in SOC, potentially compromising the ecological service function of the hilly agroecosystems. In the face of rapid population growth and global warming, it is crucial to minimize terrace abandonment and enhance utilization rates. This approach will effectively support sustainable terrace management and ecological services.
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Management actions mitigate the risk of carbon dioxide emissions from urban lakes.
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.jenvman.2023.118626
Lakes are recognized as important sources of carbon dioxide (CO2) emissions, which vary greatly across land use type. However, CO2 emissions from lakes in urban landscapes are generally overlooked despite their daily connections to human activity. Furthermore, the role of management actions in CO2 emissions remained unclear mostly because of the lack of long-term observations. Here, the CO2 partial pressure (pCO2) from two urban lakes (Lake Wuli and Lake Donghu) in eastern China were investigated based on 16-year (2002-2017) field measurements. This long-term measurements showed the annual mean pCO2 were 1150 ± 612 μatm for Lake Wuli and 1143 ± 887 μatm for Lake Donghu, with corresponding estimated flux of 21.12 ± 19.60 mmol m-2 d-1 and 16.42 ± 20.39 mmol m-2 d-1, respectively. This indicates significant CO2 evasion into the atmosphere. Strong links between CO2 and human-derived nutrients (e.g., ammonium) and dissolved organic carbon, dissolved oxygen, and trophic state index were found. Although pCO2 was relatively uniform across sites and seasons in each lake, substantial inter-annual variability with significant decreasing trends were found. The decrease in annual CO2 can be partly explained by the reduction of pollutant loadings with management actions, which held the hypotheses that management actions mitigated the CO2 emission risks. Overall, management actions (e.g., ecological restoration and municipal engineering) should be considered for better understanding the roles of anthropogenic aquatic ecosystems in carbon cycle.
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Drivers of social acceptance of natural-resource management: A comparison of the public and professionals in California
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.jenvman.2023.118605
The social impacts of natural resource management are challenging to evaluate because their perceived benefits and costs vary across stakeholder groups. Nevertheless, ensuring social acceptance is essential to building public support for adaptive measures required for the sustainable management of ecosystems in a warming climate. Based on surveys with both members of the public and natural-resource professionals in California, we applied structural-equation modeling to examine how psychological factors impact individuals' attitudes toward management's capacity to reduce the impacts of disturbance events, including wildfires, smoke from wildfires, drought, water shortages, tree mortality, and utility failure. We found the members of the public more optimistic than natural-resource professionals, perceiving management capacity to be on average 3.04 points higher (of 10) and displaying higher levels of trust of the government on both the state (Δ = 11%) and federal levels (Δ = 19%). Personal experience with natural-resource events had a positive effect on perceived management in both the public (1.26) and the professional samples (5.05), whereas perceived future risk had a negative effect within both samples (professional = −0.91, public = −0.45). In addition, higher trust and perceived management effectiveness were also linked with higher perceptions of management capacity in the public sample (1.81 versus 1.24), which could affect the acceptance of management actions. Continued social acceptance in a period of increasing risk may depend on managers sharing personal experiences and risk perception when communicating with the public. The contemporary shift toward multibenefit aims is an important part of that message.
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Respirometric tests in a combined UASB-MBR system treating wastewater containing emerging contaminants at different OLRs and temperatures: Biokinetic analysis
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.jenvman.2023.118643
This research focuses on the application of respirometric techniques to provide new insights into the biokinetic behaviour of bacterial species developed in an Upflow Anaerobic Sludge Blanked -UASB reactor combined with a membrane bioreactor -MBR, treating urban wastewater with emerging contaminants frequently found in this kind of effluents. The lab-scale pilot plant was operated at different metabolic and operational conditions by limiting the organic loading rate- OLR of the influent. In a first stage, the MBR was performed with suspended biomass, while in a second stage bio-supports were introduced to operate coexisting suspended and fixed biomass. From the results of the microscopic monitoring of sludge, it was concluded that the decrease in OLR resulted in a greater disintegration of the floc structure, more dispersed growth, and a low presence of inter-floccular bonds. However, no effect of toxicity or inhibition of microorganisms caused by the presence of emerging contaminants -ECs was determined. Kinetic modelling was carried out to study the behaviour of the system. The results showed a slowing down of biomass degradative capacity at low OLR stages and operating at low temperatures of mixed liquor. In addition, a decrease in oxygen consumption was observed with decreasing biodegradable substrate, resulting in lower degradation of organic matter. Mean values of specific oxygen uptake rate and heterotrophic biomass yield at low OLR were SOUR end = 1.49 and 1.15 mg O2· g MLVSS−1 h−1 and YH,MLSSV end = 0.48 and 0.28 mg MLVSS· mg COD−1substrate at stage 1 (suspended biomass) and stage 2 (suspended and supported biomass), respectively. From the analysis of the endogenous decomposition constant (kd), a higher cell lysis was determined operating with suspended biomass (kd = 0.03 d−1) in comparison to the operation coexisting suspended and supported biomass (kd = 0.01 d−1). Heterotrophic biomass yield values (YH, MLVSS = 0.48 ± 0.06, 0.40 ± 0.01 and 0.29 ± 0.01 mg MLVSS· mg COD−1substrate at high, medium and low OLR) showed lower sludge production at low OLR due to the influence of substrate limitation on cell growth.
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Nitrate leaching potential from arable land in Germany: Identifying most relevant factors
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.jenvman.2023.118664
Diffuse nitrogen losses from agriculture in Germany continue to cause regionally increased nitrate concentrations in groundwater. Groundwater quality monitoring cannot be a timely indicator of the effects of mitigation measures being applied in agriculture, due to frequently long transport routes and high residence times of the leachate. Instead, nitrate leaching potential is often determined at field and farm scale by monitoring soil mineral nitrogen contents at 0–90 cm depth in autumn (SMNa), i.e. before the start of the annual leachate period. In this study, we developed an understanding of the controls on the soil mineral nitrogen content at the start of winter. In an on-farm approach, extensive data was collected from 48 farms in five nitrate-sensitive regions in Germany from 2017 to 2020. From this data set, 25 management and site factors were evaluated with regard to their significance for SMNa by means of a random forest model. With the random forest regression, we identified the role of the factors on SMNa with an acceptable model accuracy with R2 = 0.56. The results show that the cultivated crop is the most important factor influencing SMNa. Potatoes, oilseed rape and maize produced the highest SMNas, whereas SMNas were lowest after spring barley, sugar beet and winter barley. Among site factors, soil type and texture as well as precipitation in October were most decisive. The effects of N fertilisation parameters such as rate and timing were masked by these site factors. The results show that the reduction of nitrogen-intensive crops in crop sequences can be a promising measure for the reduction of nitrate loads. On the other hand, our analysis makes clear that soil-related factors controlling nitrogen release and risk of leaching, as well as weather, can significantly mask the effect of cultivation.
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Synthesis and application of alginate-nanocellulose composite beads for defluoridation process in a batch and fluidized bed reactor.
Materials Today Physics ( IF 0 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.jenvman.2023.118569
Electronegative Fluorine has great reactivity and it exists as organic or inorganic fluoride compounds. Biosorption feasibility of fluoride onto alginate-cellulose composites was investigated in this study. Extracted cellulose has been utilized to synthesize calcium alginate impregnated composite beads for fluoride remediation process in batch and fluidized-bed reactors. Physiochemical characteristics were analyzed by FTIR, SEM, TGA and BET. From the BET properties analysis, the surface area of prepared composite beads was 87.13 m2/g. The point zero charge (PZC) value of composite beads was attained at pH 7.32. The relationship between biosorption efficiency and independent variables have been observed to evaluate the effects on the fluoride biosorption efficiency of composites and its components. The hypothetical development of the removal technique has been explained using various nonlinear model-fitting methods to evaluate Isotherm study, bio-sorption Kinetics, Thermodynamic parameters and Mass transfer study. Maximum monolayer adsorption capacity (qm) obtained by following Langmuir model for fluoride removal was found to be 23.809 mg/g at 30 °C using adsorbent dosage of 2 g/L for an initial fluoride concentration of 6 mg/L. The optimized condition for fluoride adsorption experiment was observed by evaluating response surface methodology (RSM) was pH-5.67, dose 1.89 g/L and time 85.71 min and removal was found as 82.79%. Experimental data of fluidized-bed study were evaluated by designing mathematical modeling. Fluidization velocities was adjusted in between Umf and 2Umf for optimizing external mass transfer and adsorbent loss. Regeneration study of fluoride loaded biosorbent and cost analysis of composite production have been estimated.
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